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Compound of Interest

Compound Name: 4-Ethyl-5-methylnonane

Cat. No.: B14066610 Get Quote

Introduction

4-Ethyl-5-methylnonane is a saturated branched-chain alkane with the chemical formula

C12H26.[1][2][3][4] As a member of the alkane family, it is a nonpolar organic compound. This

guide provides a summary of its known chemical and physical properties. It is important to note

that, based on available scientific literature, 4-Ethyl-5-methylnonane does not have a

noteworthy history of discovery, nor is it known to be involved in biological signaling pathways

or drug development. Therefore, sections on these topics and related visualizations cannot be

provided.

Chemical and Physical Properties
The fundamental properties of 4-Ethyl-5-methylnonane are summarized below. This data is

compiled from various chemical databases and spectral information.

Table 1: Chemical Identifiers and Molecular Properties
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Property Value Source

IUPAC Name 4-ethyl-5-methylnonane [2]

CAS Number 1632-71-9 [1][2][3][4]

Molecular Formula C12H26 [1][2][3][4]

Molecular Weight 170.33 g/mol [2][5]

Canonical SMILES CCCCC(C)C(CC)CCC [2]

InChI

InChI=1S/C12H26/c1-5-8-10-

11(4)12(7-3)9-6-2/h11-12H,5-

10H2,1-4H3

[2][4]

InChIKey
HKUUNAOHRKAJIY-

UHFFFAOYSA-N
[2][4]

Table 2: Computed Physical Properties

Property Value Source

XLogP3-AA 6.1 [1][2]

Boiling Point (estimate) 198°C [6]

Density (estimate) 0.7620 g/cm³ [6]

Refractive Index (estimate) 1.4265 [6]

Melting Point (estimate) -50.8°C [6]

Rotatable Bond Count 7 [1]

Complexity 86 [1]

Topological Polar Surface Area 0 Å² [1][2]

Experimental Data
Experimental data for 4-Ethyl-5-methylnonane is limited but includes gas chromatography

and spectral information.
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Table 3: Experimental Properties

Property Value Source

Kovats Retention Index

(Standard non-polar)
1118 [2]

Kovats Retention Index (Semi-

standard non-polar)
1114, 1106 [2]

Kovats Retention Index

(Standard polar)
1112 [2]

Synthesis and Experimental Protocols
Detailed, step-by-step experimental protocols for the specific synthesis of 4-Ethyl-5-
methylnonane are not readily available in the surveyed literature. However, general synthetic

routes for branched alkanes can be applied. One potential precursor mentioned for its

synthesis is 1-hexene (592-41-6).[1] General methods for synthesizing branched alkanes

include:

Grignard Reactions: Coupling of alkyl halides with magnesium to form an organomagnesium

compound, which can then react with another alkyl halide.

Wurtz Reaction: Reductive coupling of two alkyl halides with sodium metal.

Catalytic Reforming: Isomerization of straight-chain alkanes.

Without specific literature detailing the synthesis of 4-Ethyl-5-methylnonane, a generalized

workflow for a hypothetical Grignard synthesis is presented below.
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Alkyl Halide 1
(e.g., 1-bromobutane)

Grignard Reagent
(e.g., Butylmagnesium bromide)

w/ Ether

Magnesium (Mg)
Coupling Reaction

Alkyl Halide 2
(e.g., 2-bromo-3-methylheptane)

4-Ethyl-5-methylnonane Purification
(e.g., Distillation) Purified Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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